5-Methoxy-1-beta-D-ribofuranosyl-2-sulfanylidene-2,3-dihydropyrimidin-4(1H)-one

• IUPAC Name: 1-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-5-methoxy-2-sulfanylidenepyrimidin-4-one
• InChI: InChI=1S/C10H14N2O6S/c1-17-4-2-12(10(19)11-8(4)16)9-7(15)6(14)5(3-13)18-9/h2,5-7,9,13-15H,3H2,1H3,(H,11,16,19)/t5-,6-,7-,9-/m1/s1
• InChI Key: UEDBWEAKPIIMDA-JXOAFFINSA-N
• Canonical SMILES: COC1=CN(C(=S)NC1=O)C2C(C(C(O2)CO)O)O
• Isomeric SMILES: COC1=CN(C(=S)NC1=O)[C@H]2[C@@H]([C@@H]([C@H](O2)CO)O)O
• Molecular Formula: C10H14N2O6S
• DSSTOX Substance ID: DTXSID00559467
• Molecular Weight: 290.30 g/mol
• CAS RN: 30771-43-8

Description

5-Methoxy-1-beta-D-ribofuranosyl-2-sulfanylidene-2,3-dihydropyrimidin-4(1H)-one, also known as TAU or Trapidil, is a compound that has been extensively studied in scientific research. TAU is a nucleoside analogue that has been shown to have potential therapeutic applications in various diseases.

Scientific Research Applications

Synthesis and Chemical Characterization

• Synthesis Methods : The compound has been synthesized through various methods. For instance, Kondo, Ohgi, and Goto (1977) detailed a synthesis process involving the condensation of anion of 4-methoxy-5-methyl-2-methylthiopyrrolo[2,3-d] pyrimidine with 2,3,5-tri-O-benzyl-d-ribofuranosyl bromide (Kondo, Ohgi, & Goto, 1977).

• Chemical Reactivity and Derivatives : The reactivity of the compound and its derivatives has been studied in various contexts. For example, Ogihara and Mitsunobu (1982) investigated the desulfurization of 2-thiouridines by dipotassium diazenedicarboxylate, providing insights into the chemical behavior of such compounds (Ogihara & Mitsunobu, 1982).

Biological and Pharmacological Properties

• Antimicrobial Properties : Dihydropyrimidinone and its derivatives, including the compound , have been reported to possess antimicrobial properties. Al-Juboori (2020) synthesized novel dihydropyrimidine derivatives and found them to exhibit significant antibacterial and antifungal activities (Al-Juboori, 2020).

• Potential in Antiviral and Antitumor Research : Compounds such as 6-azacadeguomycin and certain 3,4,6-trisubstituted pyrazolo[3,4-d]pyrimidine ribonucleosides, which are related to 5-Methoxy-1-beta-D-ribofuranosyl-2-sulfanylidene-2,3-dihydropyrimidin-4(1H)-one, have been tested for their biological activity, showing potential in antiviral and antitumor research (Petrie et al., 1985).

Structural and Molecular Studies

• Hydrogen-Bonded Structures : Cobo et al. (2009) explored the hydrogen-bonded structures of related compounds, which can provide valuable insights into the molecular interactions and stability of these compounds (Cobo, Nogueras, de la Torre, & Glidewell, 2009).

Applications in Nucleoside Synthesis

• Pyrrolopyrimidine Nucleosides : The synthesis of pyrrolopyrimidine nucleosides, which are related to the chemical structure of the compound , has been a subject of study, potentially indicating its relevance in nucleoside chemistry (Milne & Townsend, 1976).